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Compound of Interest

1-Benzhydryl-4-
Compound Name:
(phenylsulfonyl)piperazine

Cat. No. B350188

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
characteristics of 1-Benzhydryl-4-(phenylsulfonyl)piperazine, a molecule of interest in
medicinal chemistry. This document summarizes available quantitative data, details relevant
experimental protocols, and presents a visual representation of its synthetic pathway.

Core Physicochemical Data

The following table summarizes the known quantitative physicochemical properties of 1-
Benzhydryl-4-(phenylsulfonyl)piperazine and its closely related derivatives. The data has
been compiled from various scientific publications.
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Property Value Compound Source
1-Benzhydryl-4-
Molecular Formula C23H24N202S (phenylsulfonyl)pipera  [1]
zine
1-Benzhydryl-4-
Molecular Weight 392.50 g/mol (phenylsulfonyl)pipera  [1]
zine
1-Benzhydryl-4-
Melting Point 159 °C (phenylsulfonyl)pipera
zine
1-Benzhydryl-4-(2-
nitro-
160-162 °C [2]
benzenesulfonyl)-
piperazine
1-Benzhydryl-4-
192-194 °C methanesulfonyl- [3]
piperazine
1-Benzhydryl-4-
(methyl-
173-175°C [4]
benzenesulfonyl)-
piperazine
1-Benzhydryl-4-
(chloro-
153-155°C [4]
benzenesulfonyl)-
piperazine
1-Benzhydryl-4-
Boiling Point Data not available (phenylsulfonyl)pipera
zine
Soluble in organic
] General for
Solubilt solvents like ethanol A ) 5]
olubili enzhydrylpiperazine
Y and DMSO. Low ) y yiPip
o derivatives.
solubility in water.
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Data not available for
the phenylsulfonyl
derivative. For the ) ]
pKa ) ] Piperazine [6]
parent piperazine,
pKal is 5.35 and

pKa2 is 9.73 at 25°C.

1-Benzhydryl-4-
logP Data not available (phenylsulfonyl)pipera

zine

Experimental Protocols

The synthesis and characterization of 1-Benzhydryl-4-(phenylsulfonyl)piperazine and its
analogs involve standard organic chemistry techniques. The following are detailed
methodologies for the key experimental procedures cited in the literature.

Synthesis of 1-Benzhydryl-4-(phenylsulfonyl)piperazine

The synthesis is typically a two-step process starting from benzophenone.
Step 1: Synthesis of 1-Benzhydrylpiperazine

e Reduction of Benzophenone: Benzophenone is reduced to benzhydrol. In a typical
procedure, benzophenone is dissolved in methanol, and sodium borohydride is added
portion-wise at room temperature. The reaction is stirred for several hours.

e Chlorination of Benzhydrol: The resulting benzhydrol is converted to benzhydryl chloride.
This is achieved by reacting the benzhydrol with thionyl chloride in a suitable solvent like
dichloromethane at a reduced temperature (0-5 °C).

o Alkylation of Piperazine: 1-Benzhydrylpiperazine is synthesized by the nucleophilic
substitution of benzhydryl chloride with piperazine. Piperazine and anhydrous potassium
carbonate are suspended in a solvent such as dimethylformamide (DMF), and the
benzhydryl chloride solution is added. The mixture is heated to approximately 80 °C and
stirred for several hours. The product is then isolated by extraction and purified.[2][4][7]
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Step 2: Sulfonylation of 1-Benzhydrylpiperazine

A solution of 1-benzhydrylpiperazine is prepared in a dry aprotic solvent, such as
dichloromethane, and cooled in an ice bath (0-5 °C).

A base, typically triethylamine, is added to the solution, and the mixture is stirred for a short
period.

Benzenesulfonyl chloride is then added to the reaction mixture, which is subsequently
allowed to warm to room temperature and stirred for several hours.

The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the solvent is removed under reduced pressure. The residue is taken up in
water and extracted with an organic solvent like ethyl acetate.

The organic layer is washed, dried over anhydrous sodium sulfate, and the solvent is
evaporated to yield the crude product.

The final product, 1-Benzhydryl-4-(phenylsulfonyl)piperazine, is purified by
recrystallization from a suitable solvent, such as rectified spirit.[2]

Characterization Techniques

The synthesized compound is characterized using a variety of spectroscopic and analytical
methods:

¢ Melting Point: Determined using a standard melting point apparatus.

« Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the
molecule.

e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H NMR and 3C NMR): To elucidate the
chemical structure and confirm the arrangement of protons and carbon atoms.

o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of
the compound.
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o Elemental Analysis: To determine the percentage composition of carbon, hydrogen, nitrogen,
and sulfur, which is then compared with the calculated theoretical values.[1][3][4]

Visualizations
Synthesis Workflow of 1-Benzhydryl-4-
(phenylsulfonyl)piperazine

The following diagram illustrates the general synthetic route for 1-Benzhydryl-4-
(phenylsulfonyl)piperazine.

Step 1: Synthesis of 1-Benzhydrylpiperazine

I: CM P 3 g
——», ————————»
Benzhydryl Chioride

1-Benzhydrylpiperazine

Step 2: Sulfonylation

hloride 1-Benzhydryl-4-(phenylsulfony)piperazine

Click to download full resolution via product page

Caption: Synthetic pathway for 1-Benzhydryl-4-(phenylsulfonyl)piperazine.

Logical Relationship of Characterization

The following diagram outlines the logical workflow for the characterization of the synthesized
compound.
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Caption: Workflow for the characterization of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7. Cancer Cell Cytotoxicities of 1-(4-Substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine
Derivatives [mdpi.com]

» To cite this document: BenchChem. [Physicochemical Characteristics of 1-Benzhydryl-4-
(phenylsulfonyl)piperazine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b350188#physicochemical-characteristics-of-1-
benzhydryl-4-phenylsulfonyl-piperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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